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Compound of Interest

Compound Name: 8alpha-Hydroxy-alpha-gurjunene

Cat. No.: B589337

For Researchers, Scientists, and Drug Development Professionals

Introduction

8alpha-Hydroxy-alpha-gurjunene is a sesquiterpenoid alcohol, a derivative of the naturally
occurring sesquiterpene alpha-gurjunene. Sesquiterpenoids, with their complex cyclic
structures, are a significant class of compounds in the fragrance industry, often contributing to
the woody, spicy, and balsamic notes of perfumes and essential oils. While alpha-gurjunene is
known for its characteristic woody and earthy aroma, the introduction of a hydroxyl group at the
8-alpha position is expected to modify its olfactory profile, potentially introducing new facets
and enhancing its substantivity.

This document provides detailed application notes and protocols for the potential use of
8alpha-Hydroxy-alpha-gurjunene in fragrance development. Due to the limited publicly
available data on the specific olfactory properties of 8alpha-Hydroxy-alpha-gurjunene, this
guide also draws upon the known characteristics of its parent compound, alpha-gurjunene, and
the general behavior of sesquiterpenoid alcohols in perfumery.

Physicochemical Properties

A summary of the known physicochemical properties of 8alpha-Hydroxy-alpha-gurjunene
and its parent compound, alpha-gurjunene, is presented in Table 1. This data is essential for
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formulation and stability testing.

8alpha-Hydroxy-alpha-

Property . alpha-Gurjunene
gurjunene

Chemical Structure C15H240 CisH24

Molecular Weight 220.35 g/mol 204.35 g/mol

CAS Number 70206-70-1 489-40-7

Appearance Likely a viscous liquid or solid Colorless to pale yellow liquid

Not publicly documented;

expected to be a variation of ] ]
] ] Woody, earthy, resinous, with
] woody, earthy, with potential ) )
Odor Profile ) spicy and balsamic
for softer, slightly sweeter, or
undertones.[1]
more floral nuances due to the

hydroxyl group.

- ) Expected to be higher than
Boiling Point ] ~262-263 °C
alpha-gurjunene

Expected to be soluble in
Solubility ethanol and other common Soluble in ethanol.

fragrance solvents.

Olfactory Profile and Application in Fragrance
Development

While specific sensory data for 8alpha-Hydroxy-alpha-gurjunene is not available, the
following section outlines its expected olfactory characteristics and potential applications based
on the properties of related compounds.

Expected Fragrance Profile

The addition of a hydroxyl group to a sesquiterpene hydrocarbon like alpha-gurjunene typically
leads to:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.thegoodscentscompany.com/data/rw1025401.html
https://www.benchchem.com/product/b589337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Increased Polarity: This can result in a decrease in volatility and an increase in tenacity,
making it a potential mid-to-base note in a fragrance composition.

o Modification of Scent: The woody and earthy notes of the parent compound may be
softened, and new, more complex facets could emerge. These might include subtle floral,
creamy, or sweet undertones. The overall impression is likely to be a more refined and
rounded woody character.

The logical relationship of the potential scent profile of 8alpha-Hydroxy-alpha-gurjunene is
visualized in the diagram below.
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Figure 1. Potential modification of scent profile due to hydroxylation.

Potential Applications in Perfumery

Given its expected properties, 8alpha-Hydroxy-alpha-gurjunene could be a valuable
ingredient in various fragrance types:

e Woody Accords: As a primary or secondary woody component, it could provide a unique,
refined character.
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e Oriental and Chypre Fragrances: Its potential for warmth and tenacity would make it an
excellent contributor to the complex base notes of these fragrance families.

o Fixative: The increased polarity and molecular weight suggest it could act as a fixative,
prolonging the evaporation of more volatile top and middle notes.

Experimental Protocols

To fully characterize 8alpha-Hydroxy-alpha-gurjunene for fragrance applications, a series of
experimental protocols should be followed.

Protocol 1: Sensory Evaluation - Odor Profile

Objective: To determine the detailed olfactory profile of 8alpha-Hydroxy-alpha-gurjunene.

Materials:

8alpha-Hydroxy-alpha-gurjunene (high purity)

Ethanol (perfumer's grade, odorless)

Glass smelling strips

Odor-free evaluation booths

Panel of trained sensory analysts (minimum of 5)

Standard fragrance references for descriptive terms
Procedure:

o Sample Preparation: Prepare a 10% solution of 8alpha-Hydroxy-alpha-gurjunene in
ethanol.

o Evaluation:

o Dip a smelling strip into the solution, allowing the ethanol to evaporate for approximately
30 seconds.
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o Present the strip to each panelist in an individual, odor-free booth.

o Panelists will evaluate the odor at different time intervals (top note: 0-5 mins; middle note:
5-60 mins; base note: >60 mins) to assess the evolution of the scent.

o Data Collection: Panelists will independently record descriptive terms for the fragrance at
each time point. A standardized lexicon of fragrance descriptors should be used.

o Data Analysis: Compile the descriptors from all panelists. The frequency of each descriptor
will be used to create a comprehensive odor profile.

Protocol 2: Sensory Evaluation - Tenacity on Skin

Objective: To measure the longevity (tenacity) of the fragrance on the skin.

Materials:

10% solution of 8alpha-Hydroxy-alpha-gurjunene in ethanol

Human subjects (screened for skin sensitivities)

Odor-free soap for washing

Evaluation area with controlled temperature and humidity
Procedure:

o Application: Apply a standardized amount (e.g., 0.1 mL) of the solution to a designated area
on the forearm of each subject.

» Evaluation: At regular intervals (e.g., every 30 minutes for the first 4 hours, then hourly), a
trained evaluator will assess the intensity of the scent on a scale (e.g., 0 = no odor, 5 = very
strong).

o Data Analysis: Plot the average intensity rating against time to create an evaporation curve.
The time at which the odor is no longer detectable is the tenacity value.
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The general workflow for the sensory evaluation of a new fragrance ingredient is depicted in
the following diagram.
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Figure 2. Workflow for the sensory evaluation of a new fragrance ingredient.

Protocol 3: Instrumental Analysis - Gas
Chromatography-Mass Spectrometry (GC-MS)
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Obijective: To confirm the purity of 8alpha-Hydroxy-alpha-gurjunene and identify any potential
impurities.

Materials:

8alpha-Hydroxy-alpha-gurjunene sample

GC-MS instrument with a suitable capillary column (e.g., DB-5ms)

Helium carrier gas

Appropriate solvent for sample dilution (e.g., hexane)
Procedure:
o Sample Preparation: Prepare a dilute solution of the sample in the chosen solvent.
e GC-MS Analysis:
o Inject the sample into the GC-MS system.
o Use a temperature program that allows for the separation of sesquiterpenoids.
o The mass spectrometer will generate mass spectra for each eluting peak.
o Data Analysis:

o Identify the peak corresponding to 8alpha-Hydroxy-alpha-gurjunene based on its
retention time and mass spectrum.

o Compare the mass spectra of any other peaks with a spectral library (e.g., NIST) to
identify impurities.

o Calculate the purity of the sample based on the relative peak areas.

Protocol 4: Instrumental Analysis - Gas
Chromatography-Olfactometry (GC-O)
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Objective: To identify the specific odor character of 8alpha-Hydroxy-alpha-gurjunene and any
trace components that may contribute to its overall scent.

Materials:
» 8alpha-Hydroxy-alpha-gurjunene sample

e GC-O instrument, which splits the column effluent between a mass spectrometer and a
sniffing port.

e Trained sensory analyst to act as the "detector” at the sniffing port.
Procedure:
e GC-O Analysis:
o The sample is injected and separated on the GC column as in the GC-MS protocol.

o As compounds elute from the column, the analyst at the sniffing port records the time,
intensity, and a descriptor for each odor detected.

o Data Correlation: The olfactometry data is correlated with the mass spectrometry data to link
specific chemical compounds to their perceived odors.

Conclusion

8alpha-Hydroxy-alpha-gurjunene represents a promising, yet under-characterized, molecule
for fragrance development. Based on the known properties of its parent compound and the
general effects of hydroxylation on sesquiterpenes, it is anticipated to possess a refined woody
character with enhanced tenacity. The experimental protocols outlined in this document provide
a comprehensive framework for the full sensory and analytical characterization of this
compound, which is a prerequisite for its successful incorporation into commercial fragrance
formulations. Further research to generate specific sensory data for 8alpha-Hydroxy-alpha-
gurjunene is highly recommended to unlock its full potential in the art and science of
perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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